Inhibitory Potency Benchmarking: 8-Fluoro vs. 8-Chloro and 8-Bromo in Coumarin SLC26A3 Inhibitors
In a comparative SAR study of 4-methylcoumarin inhibitors of the SLC26A3 (DRA) transporter, 8-fluoro-substituted coumarins (analogs 4q–4t) were found to be slightly less potent inhibitors than their corresponding 8-chloro analogs. This direct comparison demonstrates that the size of the substituent at the 8-position, specifically fluorine versus chlorine, has a measurable impact on target engagement [1].
| Evidence Dimension | SLC26A3 (DRA) Inhibition Potency |
|---|---|
| Target Compound Data | IC50 not explicitly stated for individual 8-fluoro analogs |
| Comparator Or Baseline | 8-chlorocoumarin analog (4k) IC50: 25 nM; 4,8-dimethylcoumarin lead (4b) IC50: 40-50 nM |
| Quantified Difference | 8-fluoro-coumarins were described as 'slightly less potent' than 8-chloro analogs, demonstrating that halogen size affects potency [1]. |
| Conditions | In vitro assay using Fischer rat thyroid cells stably expressing human DRA and a halide-sensitive YFP |
Why This Matters
This class-level data provides quantitative context for the unique role of the 8-position substitution, indicating that an 8-fluoro motif offers a distinct potency profile compared to other halogenated analogs.
- [1] Lee, S., et al. (2024). Substituted 4-methylcoumarin inhibitors of SLC26A3 (DRA) for treatment of constipation and hyperoxaluria. RSC Medicinal Chemistry, 15(5), 1731–1736. https://doi.org/10.1039/d3md00644a View Source
